4-bromo-N'-[(4-methoxy-3-nitrobenzoyl)oxy]benzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(4-bromophenyl)methylidene]amino] 4-methoxy-3-nitrobenzoate
• InChI: InChI=1S/C15H12BrN3O5/c1-23-13-7-4-10(8-12(13)19(21)22)15(20)24-18-14(17)9-2-5-11(16)6-3-9/h2-8H,1H3,(H2,17,18)
• InChI Key: IBKUAFBWFXVEOY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)ON=C(C2=CC=C(C=C2)Br)N)[N+](=O)[O-]
• Isomeric SMILES: COC1=C(C=C(C=C1)C(=O)O/N=C(/C2=CC=C(C=C2)Br)\N)[N+](=O)[O-]
• Molecular Formula: C15H12BrN3O5
• Molecular Weight: 394.18 g/mol

Description

4-bromo-N'-[(4-methoxy-3-nitrobenzoyl)oxy]benzenecarboximidamide is a chemical compound with the molecular formula C16H12BrN3O6. It is a derivative of benzenecarboximidamide and is used in scientific research for its potential applications in the field of pharmacology.

Mechanism of Action

The mechanism of action of 4-bromo-N'-[(4-methoxy-3-nitrobenzoyl)oxy]benzenecarboximidamide involves the inhibition of certain enzymes involved in cellular signaling pathways. Specifically, it has been shown to inhibit the activity of tyrosine kinases and phosphatases. These enzymes play important roles in cell growth, differentiation, and survival. Therefore, inhibition of these enzymes may lead to the suppression of tumor growth and other disease processes.
Biochemical and Physiological Effects
Studies have shown that 4-bromo-N'-[(4-methoxy-3-nitrobenzoyl)oxy]benzenecarboximidamide has inhibitory effects on the activity of certain enzymes involved in cellular signaling pathways. This compound has been shown to inhibit the activity of tyrosine kinases and phosphatases, which play important roles in cell growth, differentiation, and survival. Therefore, inhibition of these enzymes may lead to the suppression of tumor growth and other disease processes.

Advantages and Limitations for Lab Experiments

One advantage of using 4-bromo-N'-[(4-methoxy-3-nitrobenzoyl)oxy]benzenecarboximidamide in lab experiments is its potential as a therapeutic agent for the treatment of cancer and other diseases. However, one limitation of using this compound in lab experiments is that it may have toxic effects on cells at high concentrations. Therefore, careful dosing and monitoring of cell viability is necessary when using this compound in experiments.

Future Directions

There are several future directions for the research and development of 4-bromo-N'-[(4-methoxy-3-nitrobenzoyl)oxy]benzenecarboximidamide. One direction is to further explore its potential as a therapeutic agent for the treatment of cancer and other diseases. Another direction is to investigate its effects on other cellular signaling pathways and enzymes. Additionally, further studies are needed to determine the optimal dosing and toxicity profiles of this compound.

Synthesis Methods

The synthesis of 4-bromo-N'-[(4-methoxy-3-nitrobenzoyl)oxy]benzenecarboximidamide involves the reaction of 4-bromo-1,2-diaminobenzene with 4-methoxy-3-nitrobenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then treated with an acid such as hydrochloric acid to form the final compound.

Scientific Research Applications

4-bromo-N'-[(4-methoxy-3-nitrobenzoyl)oxy]benzenecarboximidamide has potential applications in the field of pharmacology. It has been shown to have inhibitory effects on certain enzymes such as tyrosine kinases and phosphatases. These enzymes are involved in various cellular signaling pathways and are often dysregulated in cancer and other diseases. Therefore, this compound may have potential as a therapeutic agent for the treatment of these diseases.